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Compound of Interest

Compound Name: Baccatin VI

CAS No.: 57672-79-4

Cat. No.: B1141402

Get Quote

Focus: Baccatin III, Baccatin IV, and Related Poly-acetylated Taxanes

Executive Summary
The industrial and semi-synthetic utility of Taxus species hinges on the abundance of the

taxane core (baccatin). While Paclitaxel (Taxol) is the terminal target, the Baccatin III and

Baccatin IV series are critical intermediates. This guide compares the yield, purity profiles, and

extraction efficiencies of these cores from Taxus baccata, Taxus wallichiana, Taxus canadensis,

and Taxus media.

Nomenclature Note: In historical phytochemical literature, "Baccatin VI" has occasionally been

used to describe specific poly-acetylated taxanes (e.g., related to Taxinine derivatives).

However, in modern drug development, the primary benchmarks for non-Taxol taxane

production are Baccatin III (the C-13 hydroxylated core) and Baccatin IV (a poly-acetylated

congener). This guide addresses the production of these chemically defined targets.

Species Comparison: Baccatin Yield Benchmarks
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The following data synthesizes average yields from needle and heartwood extraction protocols.

Yields are highly dependent on cultivar, season, and extraction method (Standard:

Methanol/Ethanol extraction followed by partition).

Species
Primary
Baccatin
Core

Baccatin III
Yield (% dry
wt)

Baccatin IV
Yield (% dry
wt)

Key
Impurity
Profile

Suitability
for Semi-
Synthesis

Taxus

baccata

(European

Yew)

Baccatin III 0.02 - 0.10% 0.01 - 0.04%

10-DAB,

Cephaloman

nine

High. The

"Gold

Standard" for

Baccatin III.

Taxus

wallichiana

(Himalayan

Yew)

10-DAB
0.005 -

0.02%
< 0.005%

High 10-

Deacetylbacc

atin III

Moderate.

Better for 10-

DAB routes.

Taxus

canadensis

(Canadian

Yew)

9-DHB 0.01 - 0.03% Trace

9-Dihydro-13-

acetylbaccati

n III (Major)

Low for

Baccatin

III/IV; High for

9-DHB.

Taxus media

(Hybrid:

Hicksii)

Mixed 0.01 - 0.06%
0.005 -

0.02%

Taxol,

Cephaloman

nine

Variable.

Good

biomass

availability.

Taxus

cuspidata

(Japanese

Yew)

Taxol/Baccati

n III
0.02 - 0.05% 0.01 - 0.03%

Taxinine M,

Taxayuntin

High. Often

contains

diverse poly-

acetylated

taxanes.
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Critical Insight: For researchers specifically targeting Baccatin IV (often a marker for poly-

acetylated pathways), Taxus baccata and Taxus cuspidata are the superior biomass sources. T.

canadensis is dominated by 9-dihydro taxanes, making it unsuitable for standard Baccatin IV

recovery.

Biosynthetic Context & Pathway Visualization
Understanding the divergence between Baccatin III (C-13 hydroxyl) and Baccatin IV (often C-

13 acetylated or lacking the side chain functionality of Taxol) is crucial for metabolic

engineering and extraction logic.
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Pathway Legend
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Taxadiene Synthase (TS)

Taxa-4(20),11(12)-dien-5α-ol

Taxadiene-5α-hydroxylase

Taxusin (Poly-acetylated)

Acetylation Steps

Baccatin III
(Target Precursor)

Multiple Hydroxylations
(T13αH, T10βH)

Baccatin IV
(Penta-acetylated Core)

Oxidation/Acetylation
(Hypothetical Branch)

Paclitaxel (Taxol)

Non-Precursor

Side Chain Assembly

Baccatin IV represents a metabolic 'dead-end' or storage form
distinct from the direct Taxol pathway.

Click to download full resolution via product page

Figure 1: Simplified biosynthetic divergence. Baccatin IV represents a highly acetylated taxane

often accumulating alongside Baccatin III but not serving as a direct precursor to Taxol in the
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primary flux.

Experimental Protocol: Isolation of Baccatin IV & III
Objective: Isolate Baccatin IV and III from Taxus baccata needles with >95% purity. Scale: 100g

Dry Needles.

Phase 1: Extraction
Grinding: Pulverize dried needles (<40°C) to a fine powder (mesh 40).

Solvent Extraction: Macerate in Methanol (MeOH) (1:10 w/v) for 24h at room temperature in

the dark. Repeat 3x.

Concentration: Evaporate MeOH under reduced pressure to obtain crude extract.

Partitioning:

Suspend crude extract in water.

Partition with Hexane (removes lipids/waxes). Discard Hexane layer.

Partition aqueous layer with Dichloromethane (DCM) or Chloroform.

Collect DCM layer (contains Taxanes). Dry over Na₂SO₄ and concentrate.

Phase 2: Fractionation (Solid Phase Extraction - SPE)
Column: Silica Gel (230-400 mesh).

Elution Gradient:

DCM (100%) -> Elutes non-polar impurities.

DCM:MeOH (98:2) -> Elutes Baccatin IV (less polar than III).

DCM:MeOH (95:5) -> Elutes Baccatin III and 10-DAB.

DCM:MeOH (90:10) -> Elutes Paclitaxel/Cephalomannine.
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Phase 3: Purification (Preparative HPLC)
System: C18 Reverse Phase Column (e.g., Phenomenex Luna, 5µm, 250x10mm).

Mobile Phase: Acetonitrile (ACN) : Water (H₂O).

Gradient:

0-30 min: 25% ACN -> 65% ACN (Linear).

Detection: UV @ 227 nm.

Retention Order (Typical): 10-DAB < Baccatin III < Cephalomannine < Paclitaxel < Baccatin

IV (elutes later due to high acetylation/low polarity).

Quantification Methodology
To benchmark production, precise quantification is required.

HPLC-DAD Protocol:

Column: C18 (250 x 4.6 mm, 5 µm).

Temperature: 30°C.

Flow Rate: 1.0 mL/min.

Mobile Phase:

A: Water

B: Acetonitrile

Gradient Program:

0 min: 35% B

20 min: 55% B

35 min: 80% B (Baccatin IV region)
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40 min: 35% B

Wavelength: 227 nm (Taxane core absorption).

Validation Criteria:

Linearity: R² > 0.999 (0.5 - 100 µg/mL).

LOD/LOQ: Typically 0.05 µg/mL / 0.15 µg/mL.

Resolution (Rs): > 1.5 between Baccatin III and 10-DAB.

Critical Analysis: Why Taxus baccata?
For the specific production of the Baccatin core (III/IV), Taxus baccata remains the superior

industrial choice over T. wallichiana or T. canadensis.

Purity Profile:T. baccata extracts contain fewer rearranged taxanes (like 9-DHB) that

complicate purification.

Baccatin IV Abundance: The "IV" series (penta-acetylated) is metabolically stable and

accumulates in older needles of T. baccata, offering a reliable secondary target during Taxol

extraction.

Sustainability:T. baccata is widely cultivated as an ornamental, providing a renewable

biomass source (clippings) without destroying the tree, unlike the bark harvesting often

required for wild T. wallichiana.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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